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Compound of Interest

Allyl(diisopropylamino)dimethylsila
Compound Name:
ne

Cat. No.: B025410

An in-depth exploration of the chemical properties, synthesis, and applications of
Allyl(diisopropylamino)dimethylsilane, a versatile reagent in modern organic synthesis,
particularly in the stereoselective construction of complex molecules relevant to drug discovery.

Core Chemical Properties

Allyl(diisopropylamino)dimethylsilane is a valuable organosilane reagent utilized in a variety
of chemical transformations. A comprehensive summary of its key physical and chemical
properties is presented below.

Property Value Source(s)
CAS Number 106948-24-7 [1]
Molecular Formula C11H2s5NSi [2]
Molecular Weight 199.41 g/mol [2]
Boiling Point 80 °C [2]
Density 0.815 g/mL at 25 °C [2]
Refractive Index 1.4470 at 20 °C [2]

Synthesis of Allyl(diisopropylamino)dimethylsilane
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The synthesis of Allyl(diisopropylamino)dimethylsilane is most commonly achieved through

the nucleophilic substitution of a chlorosilane precursor with an allyl Grignard reagent. This

method provides a reliable route to the desired product.

General Experimental Protocol: Grighard Reaction

Materials:

Chloro(diisopropylamino)dimethylsilane
Magnesium turnings

Allyl bromide

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard glassware for inert atmosphere reactions (Schlenk line, argon or nitrogen)

Procedure:

Preparation of Allyimagnesium Bromide: In a flame-dried, three-necked flask equipped with a
reflux condenser, dropping funnel, and magnetic stirrer, magnesium turnings are suspended
in anhydrous diethyl ether under an inert atmosphere. A small crystal of iodine can be added
to initiate the reaction. Allyl bromide is then added dropwise from the dropping funnel at a
rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is
stirred until the magnesium is consumed.

Reaction with Chlorosilane: The freshly prepared Grignard reagent is cooled in an ice bath. A
solution of chloro(diisopropylamino)dimethylsilane in anhydrous diethyl ether is added
dropwise to the stirred solution of allylmagnesium bromide.

Work-up: After the addition is complete, the reaction mixture is stirred at room temperature
for several hours. The reaction is then quenched by the slow addition of a saturated agqueous
solution of ammonium chloride. The organic layer is separated, and the aqueous layer is
extracted with diethyl ether. The combined organic extracts are washed with brine, dried over
anhydrous sodium sulfate, and filtered.
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 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by fractional distillation under reduced pressure to yield pure
Allyl(diisopropylamino)dimethylsilane.

Applications in Organic Synthesis: Stereoselective
Allylation of Aldehydes

A primary application of Allyl(diisopropylamino)dimethylsilane is in the stereoselective
allylation of aldehydes to produce homoallylic alcohols. This reaction is a cornerstone in the
synthesis of polyketide natural products and other complex bioactive molecules. The reaction
typically proceeds via a Hosomi-Sakurai-type mechanism, often with Lewis acid catalysis to
enhance reactivity and stereoselectivity.

Experimental Protocol: a-Hydroxyallylation of
Benzaldehyde

Materials:

Allyl(diisopropylamino)dimethylsilane

Benzaldehyde

Lewis acid catalyst (e.g., Boron trifluoride diethyl etherate, BF3-OEt2)

Anhydrous dichloromethane (DCM)

Standard glassware for inert atmosphere reactions
Procedure:

e Reaction Setup: A flame-dried flask is charged with a solution of benzaldehyde in anhydrous
DCM under an inert atmosphere and cooled to -78 °C.

o Addition of Reagents: The Lewis acid catalyst (e.g., BF3-OEt2) is added dropwise to the
stirred solution. This is followed by the slow addition of
Allyl(diisopropylamino)dimethylsilane.
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Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography
(TLC).

Work-up: Upon completion, the reaction is quenched at -78 °C with a saturated aqueous
solution of sodium bicarbonate. The mixture is allowed to warm to room temperature, and the
organic layer is separated. The aqueous layer is extracted with DCM. The combined organic
layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the resulting crude
homoallylic alcohol is purified by flash column chromatography on silica gel.

Safety and Handling

Allyl(diisopropylamino)dimethylsilane is a reactive and moisture-sensitive compound that

requires careful handling.

General Precautions: Work in a well-ventilated fume hood and wear appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat.[3][4]

Inert Atmosphere: Due to its reactivity with water and protic solvents, all manipulations
should be carried out under an inert atmosphere of argon or nitrogen.[3][5]

Storage: Store in a tightly sealed container in a cool, dry place away from sources of ignition
and moisture.[3] Recommended storage temperature is 2-8 °C.[2][5]

Fire Hazards: The compound is a combustible liquid.[3] Use appropriate fire extinguishers
(dry chemical, carbon dioxide, or alcohol-resistant foam).[3]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Logical Workflow for Synthesis and Application

The following diagram illustrates the general workflow from the synthesis of the reagent to its

application in the allylation of an aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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